Cas no 125238-99-5 ((2S)-4-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid)

• Product Name: (2S)-4-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• CAS No: 125238-99-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.48892
• MDL: MFCD00151941
• CID: 63764
• Update Time: 2025-10-08

(2S)-4-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-Dab(Boc)
• Fmoc-Dab(Boc)-OH
• Fmoc-Dbu(Boc)-OH
• Fmoc-4-Boc-L-2,4-diaminobutyric acid
• Fmoc-L-2,4-Diaminobutyric acid(Boc)
• (S)-4-(Boc-amino)-2-(Fmoc-amino)butyric acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid
• Fmoc-(N-gamma-Boc)-L-alpha,gamma-diaminobutyric acid
• Fmoc-(N-gamma-Boc)-L-alpha,gamma-diamino-butyric acid
• Fmoc-Dab(Boc)-OH(Na-Fmoc-N4-Boc-2,4-Diaminobutyric acid)
• Fmoc-Daba(Boc)-OH
• Fmoc-L-Dab(Boc)-OH
• N-α-Fmoc-N-γ-Boc-L-2,4-diaminobutyric acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• FMOC-L-DAB(BOC)
• RARECHEM EM WB 0101
• FMoc-Nγ-Boc-L-2,4-diaMinobutyric acid
• Fmoc-Dab(Boc)-OH 98%
• Fmoc-Dab(Boc)-OH >=97.0% (HPLC)
• (2S)-4-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• MDL： MFCD00151941
• Inchi： InChI=1S/C24H28N2O6/c1-24(2,3)32-22(29)25-13-12-20(21(27)28)26-23(30)31-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t20-/m0/s1
• InChI Key： LIWKOFAHRLBNMG-FQEVSTJZSA-N
• SMILES： CC(C)(OC(NCC[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O)=O)C

Computed Properties

• Exact Mass: 440.19500
• Monoisotopic Mass: 440.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.7
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.243
• Melting Point: 111-113°C
• Boiling Point: 670.9℃ at 760 mmHg
• Flash Point: 359.6℃
• Refractive Index: 1.575
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 113.96000
• LogP: 4.67490
• Specific Rotation: -13.9° (c=0.50 in methanol)
• Optical Activity: [α]20/546 −14.5±1°, c = 1% in methanol
• Solubility: Not determined

(2S)-4-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Other Chemical Reagents